3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one
Overview
Description
3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one is a cyclobutanone compound that has recently been studied for its potential applications in the field of synthetic organic chemistry. It is a versatile compound that has been used in a variety of synthetic reactions, including the synthesis of heterocyclic compounds, the formation of carbon-carbon and carbon-nitrogen bonds, and the synthesis of novel drugs.
Scientific Research Applications
3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one has been used in various scientific research applications, including the synthesis of heterocyclic compounds, the formation of carbon-carbon and carbon-nitrogen bonds, and the synthesis of novel drugs. It has also been used to study the mechanism of action of various drugs, as well as to study the structure and properties of various organic compounds.
Mechanism of Action
The mechanism of action of 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one is not yet fully understood. However, it is believed that the compound is able to form carbon-carbon and carbon-nitrogen bonds through the elimination of bromide ions. Additionally, the compound is believed to be able to form novel drugs through the formation of intramolecular cyclization reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one are not yet fully understood. However, the compound has been shown to inhibit the growth of certain bacteria, suggesting that it may have antibacterial properties. Additionally, the compound has been studied for its potential to act as an antioxidant, and it has been shown to inhibit the formation of free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one in lab experiments include its versatility, its ease of synthesis, and its ability to form carbon-carbon and carbon-nitrogen bonds. Additionally, the compound is relatively stable and can be stored for long periods of time. The main limitation of using this compound in lab experiments is its high cost.
Future Directions
The potential future directions for 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in the synthesis of novel drugs. Additionally, further research into the compound’s ability to form carbon-carbon and carbon-nitrogen bonds could lead to new synthetic pathways. Finally, further research into the compound’s potential to act as an antioxidant could lead to new therapeutic applications.
Synthesis Methods
The synthesis of 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one can be achieved through a two-step reaction. The first step involves the reaction of 2-bromoethyl bromide with 2,2-dimethylcyclobutan-1-one in the presence of a base, such as sodium hydroxide, to form the desired compound. The second step involves the reduction of the compound with a reducing agent, such as sodium borohydride, to yield the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one can be achieved through a three-step process involving the bromination of 2,2-dimethylcyclobutanone, followed by the reaction of the resulting bromoketone with ethylene oxide, and finally, the dehydrobromination of the resulting bromoether.", "Starting Materials": [ "2,2-dimethylcyclobutanone", "Bromine", "Ethylene oxide", "Sodium hydroxide", "Acetone", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of 2,2-dimethylcyclobutanone", "2,2-dimethylcyclobutanone is dissolved in acetone and cooled to 0°C. Bromine is added dropwise to the solution with stirring until a yellow color persists. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours. The resulting product, 3-bromo-2,2-dimethylcyclobutanone, is isolated by filtration and washed with diethyl ether.", "Step 2: Reaction of 3-bromo-2,2-dimethylcyclobutanone with ethylene oxide", "3-bromo-2,2-dimethylcyclobutanone is dissolved in acetone and cooled to 0°C. Ethylene oxide is added dropwise to the solution with stirring until the reaction is complete. The reaction mixture is then allowed to warm to room temperature and stirred for an additional 2 hours. The resulting product, 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one, is isolated by filtration and washed with diethyl ether.", "Step 3: Dehydrobromination of 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one", "3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one is dissolved in a solution of sodium hydroxide in water and heated to reflux for 2 hours. The reaction mixture is then cooled and extracted with diethyl ether. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure to yield the final product, 3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one." ] } | |
CAS RN |
2703781-87-5 |
Product Name |
3-(2-bromoethyl)-2,2-dimethylcyclobutan-1-one |
Molecular Formula |
C8H13BrO |
Molecular Weight |
205.1 |
Purity |
95 |
Origin of Product |
United States |
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